Cas no 25728-82-9 (Octacosanoic acid,sodium salt (1:1))

• Product Name: Octacosanoic acid,sodium salt (1:1)
• CAS No: 25728-82-9
• MF: C₂₈H₅₅NaO₂
• MW: 446.724880456924
• MDL: MFCD34601681
• CID: 254916
• PubChem ID: 23719030
• Update Time: 2025-06-21

Octacosanoic acid,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Octacosanoic acid,sodium salt (1:1)
• Hostalub NaV 101
• Hostalub NaW 1
• Hostalub NaW2
• Hostalub TM-NaW 1
• Hostalub VP-NaW 1
• Hostalub VP-NaW 2
• Hostamont NaV
• Hostamont NaV 101
• Licomont NaV 1
• Licomont NaV 101
• Montanic acid sodium salt
• NaV 101
• NS 8
• Octacosanoicacid, sodium salt (7CI,8CI,9CI)
• Sodium montanate
• Wax NaW 1
• Octacosanoic acid,sodium salt
• F77051
• 25728-82-9
• SCHEMBL944996
• starbld0021076
• sodium octacosanoate
• YKIBJOMJPMLJTB-UHFFFAOYSA-M

• MDL： MFCD34601681
• Inchi： 1S/C28H56O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28(29)30;/h2-27H2,1H3,(H,29,30);/q;+1/p-1
• InChI Key： YKIBJOMJPMLJTB-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 446.40997527g/mol
• Monoisotopic Mass: 446.40997527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 26
• Complexity: 333
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids

Additional information on Octacosanoic acid,sodium salt (1:1)

Octacosanoic acid, sodium salt (1:1) and its Applications in Modern Research

Octacosanoic acid, sodium salt (1:1), with the CAS number 25728-82-9, is a compound of significant interest in the field of biochemical and pharmaceutical research. This sodium salt form of octacosanoic acid, a long-chain saturated fatty acid, has garnered attention due to its unique chemical properties and potential biological activities. The compound's structure, characterized by a 30-carbon chain, makes it a valuable candidate for studying lipid metabolism, cell signaling, and membrane dynamics.

The chemical formula of Octacosanoic acid, sodium salt (1:1) is C₃₀H₆₁NaO₂, reflecting its composition as a sodium salt of a long-chain fatty acid. This molecular structure contributes to its solubility in polar solvents, making it suitable for various applications in biochemical assays and drug formulations. The compound's stability under different pH conditions further enhances its utility in laboratory settings.

In recent years, Octacosanoic acid, sodium salt (1:1) has been extensively studied for its role in modulating cellular processes. Research has demonstrated that long-chain fatty acids like octacosanoic acid can influence gene expression, enzyme activity, and cellular signaling pathways. These effects are particularly relevant in the context of metabolic disorders and inflammatory diseases. The sodium salt form enhances the compound's bioavailability, making it an effective tool for therapeutic intervention.

One of the most compelling aspects of Octacosanoic acid, sodium salt (1:1) is its potential application in anti-inflammatory therapies. Studies have shown that this compound can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 by interacting with nuclear receptors like PPARδ. This interaction not only reduces inflammation but also promotes the resolution of chronic inflammatory conditions. The compound's mechanism of action aligns well with current trends in pharmacological research aimed at developing targeted therapies.

The use of Octacosanoic acid, sodium salt (1:1) in drug development has also been explored for its role in enhancing lipid raft formation on cell membranes. Lipid rafts are critical structures involved in signal transduction and membrane trafficking. By modulating lipid raft dynamics, octacosanoic acid can influence various cellular processes, including neurotransmitter release and immune responses. This property makes it a promising candidate for treating neurological disorders and immune-related diseases.

Furthermore, the compound has shown promise in preclinical studies as a potential therapeutic agent for metabolic syndrome. Research indicates that octacosanoic acid can improve insulin sensitivity by activating PPARα receptors in adipose tissue. This effect is particularly significant in the context of type 2 diabetes management. The sodium salt form enhances the compound's solubility and bioavailability, ensuring more effective delivery to target tissues.

The synthesis and characterization of Octocosanoic acid, sodium salt (1:1) have been refined through advanced chemical methodologies. Techniques such as solid-state NMR spectroscopy and mass spectrometry have provided detailed insights into the compound's structural properties. These advancements have enabled researchers to optimize synthetic routes and improve purity standards, ensuring reliable results in biological assays.

In conclusion, Octacosanoic acid, sodium salt (1:1), with CAS number 25728-82-9, represents a significant advancement in biochemical research. Its unique properties make it a valuable tool for studying lipid metabolism, cell signaling, and inflammatory processes. The compound's potential applications in drug development underscore its importance as a research chemical with broad therapeutic implications.